2-Hydroxy-2-methyl-3-(pyrazolo[1,5-a]pyridine-3-carbonylamino)propanoic acid

• IUPAC Name: 2-hydroxy-2-methyl-3-(pyrazolo[1,5-a]pyridine-3-carbonylamino)propanoic acid
• InChI: InChI=1S/C12H13N3O4/c1-12(19,11(17)18)7-13-10(16)8-6-14-15-5-3-2-4-9(8)15/h2-6,19H,7H2,1H3,(H,13,16)(H,17,18)
• InChI Key: OLEGJJCWPKCFSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=C2C=CC=CN2N=C1)(C(=O)O)O
• Molecular Formula: C12H13N3O4
• Molecular Weight: 263.25 g/mol

Description

2-Hydroxy-2-methyl-3-(pyrazolo[1,5-a]pyridine-3-carbonylamino)propanoic acid, also known as AMPA, is a synthetic compound that acts as an agonist of the AMPA receptor. The AMPA receptor is a subtype of ionotropic glutamate receptor that mediates fast synaptic transmission in the central nervous system. AMPA has been widely used in scientific research for its ability to activate the AMPA receptor and induce neuronal excitation.

Mechanism of Action

2-Hydroxy-2-methyl-3-(pyrazolo[1,5-a]pyridine-3-carbonylamino)propanoic acid acts as an agonist of the this compound receptor, binding to the receptor and inducing neuronal excitation. The this compound receptor is a cation channel that mediates the influx of sodium and calcium ions into the cell, leading to depolarization and the generation of action potentials.
Biochemical and Physiological Effects:
This compound has been shown to enhance synaptic transmission, increase neuronal excitability, and promote the formation of new synapses. This compound has also been implicated in the regulation of neuronal survival and differentiation, and has been shown to modulate the release of neurotransmitters.

Advantages and Limitations for Lab Experiments

2-Hydroxy-2-methyl-3-(pyrazolo[1,5-a]pyridine-3-carbonylamino)propanoic acid has several advantages for lab experiments, including its high potency and specificity for the this compound receptor, its ability to induce neuronal excitation, and its well-characterized mechanism of action. However, this compound also has limitations, including its potential toxicity and the need for careful dosing and handling.

Future Directions

Future research on 2-Hydroxy-2-methyl-3-(pyrazolo[1,5-a]pyridine-3-carbonylamino)propanoic acid could focus on the development of more selective and potent agonists, the investigation of the molecular mechanisms underlying its effects on synaptic plasticity and learning, and the exploration of its potential therapeutic applications in neurological disorders. Additionally, this compound could be used in combination with other compounds to study the interactions between different neurotransmitter systems and their effects on neuronal function.

Synthesis Methods

2-Hydroxy-2-methyl-3-(pyrazolo[1,5-a]pyridine-3-carbonylamino)propanoic acid can be synthesized through a multistep process involving the condensation of pyrazolo[1,5-a]pyridine-3-carboxylic acid with 2-hydroxy-2-methyl-3-aminopropanoic acid. The resulting product is then treated with a carbonylating agent to form the final compound.

Scientific Research Applications

2-Hydroxy-2-methyl-3-(pyrazolo[1,5-a]pyridine-3-carbonylamino)propanoic acid has been extensively used in scientific research to study the function of the this compound receptor and its role in synaptic transmission, learning, and memory. This compound has been shown to enhance long-term potentiation, a cellular mechanism underlying learning and memory, and has been used to investigate the molecular mechanisms of synaptic plasticity.